Cas no 72542-80-4 (5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid)

• Product Name: 5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid
• CAS No: 72542-80-4
• MF: C₉H₅FN₂O₃
• MW: 208.146005392075
• CID: 549762
• PubChem ID: 1479469
• Update Time: 2025-07-01

5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-carboxylicacid, 5-(4-fluorophenyl)-
• 5-(4-FLUOROPHENYL)-1,2,4-OXADIAZOLE-3-CARBOXYLIC ACID
• 3-Pentyn-2-ol, 5-(4-fluorophenoxy)-
• 5-(4-fluoro-phenyl)-[1,2,4]oxadiazole-3-carboxylic acid
• AGN-PC-006IIM
• CTK1C0300
• FT-0641412
• DTXSID80363165
• SCHEMBL11902286
• 5L-331S
• AKOS005093936
• EN300-108173
• CS-0268263
• KWUXWIDZUGRNQK-UHFFFAOYSA-N
• 5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic acid, AldrichCPR
• 72542-80-4
• 5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid

• MDL： MFCD00974434
• Inchi： 1S/C9H5FN2O3/c10-6-3-1-5(2-4-6)8-11-7(9(13)14)12-15-8/h1-4H,(H,13,14)
• InChI Key： KWUXWIDZUGRNQK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(C(=O)O)=NO1

Computed Properties

• Exact Mass: 208.02800
• Monoisotopic Mass: 208.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.479
• Boiling Point: 392.1°C at 760 mmHg
• Flash Point: 191°C
• Refractive Index: 1.571
• PSA: 76.22000
• LogP: 1.57390
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(4-Fluorophenyl)-1,2,4-oxadiazole-3-carboxylic Acid

5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid: A Comprehensive Overview

5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid is a versatile and intriguing compound with the CAS Registry Number 72542-80-4. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and diverse applications. The molecule consists of a 1,2,4-oxadiazole ring system, which is a five-membered heterocyclic structure containing two nitrogen atoms and one oxygen atom. The presence of a fluorophenyl group at the 4-position of the phenyl ring further enhances its chemical reactivity and biological activity.

The synthesis of 5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid typically involves a multi-step process that includes the formation of the oxadiazole ring followed by functionalization with the fluorophenyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions required for constructing the fluorophenyl substituent. These methods not only improve yield but also minimize side reactions, making the synthesis more scalable for industrial applications.

One of the most notable applications of this compound is in the development of bioactive molecules. The oxadiazole core is known for its ability to act as a bioisostere of other heterocycles, such as imidazoles or pyridines. This property makes it an attractive scaffold for drug discovery programs targeting various therapeutic areas. Recent studies have demonstrated that 5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid exhibits potent inhibitory activity against enzymes involved in inflammatory pathways. For example, it has shown promise as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

In addition to its pharmacological applications, this compound has also found utility in materials science. The incorporation of fluorine atoms into aromatic systems often leads to enhanced stability and electronic properties. Researchers have explored the use of 5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid as a building block for constructing advanced materials such as organic semiconductors and stimuli-responsive polymers. Its ability to undergo post-synthetic modifications further expands its potential in this field.

From an environmental standpoint, understanding the fate and behavior of 5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid in natural systems is crucial. Recent studies have investigated its biodegradation pathways under various conditions. These findings suggest that while the compound is relatively stable under ambient conditions, it can undergo microbial degradation under specific environmental conditions. Such insights are essential for assessing its ecological impact and ensuring sustainable practices in its production and use.

In conclusion, 5-(4-Fluorophenyl)-1,2,4-Oxadiazole-3-Carboxylic Acid (CAS No 72542-80-4) stands out as a multifaceted compound with significant potential across multiple disciplines. Its unique chemical structure enables a wide range of applications in drug discovery, materials science, and beyond. As research continues to uncover new aspects of its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.